Cas no 649736-27-6 (6-(benzyloxy)-4-chloro-5-methylpyrrolo[2,1-f][1,2,4]triazine)

• Product Name: 6-(benzyloxy)-4-chloro-5-methylpyrrolo[2,1-f][1,2,4]triazine
• CAS No: 649736-27-6
• MF: C₁₄H₁₂ClN₃O
• MW: 273.717581748962
• CID: 1070132
• PubChem ID: 11637630
• Update Time: 2025-04-20

6-(benzyloxy)-4-chloro-5-methylpyrrolo[2,1-f][1,2,4]triazine Chemical and Physical Properties

Names and Identifiers

• 6-Benzyloxy-4-chloro-5-methylpyrrolo[2,1-f][1,2,4]triazine
• 6-(benzyloxy)-4-chloro-5-methylpyrrolo[2,1-f][1,2,4]triazine
• AGN-PC-00D5R6
• FT-0685178
• PB17892
• PYRROLO[2,1-F][1,2,4]TRIAZINE, 4-CHLORO-5-METHYL-6-(PHENYLMETHOXY)-
• RP07734
• 649736-27-6
• SCHEMBL1226964
• JNAABNDXDSYVGA-UHFFFAOYSA-N
• P11264
• J-518275
• 4-chloro-5-methyl-6-phenylmethoxypyrrolo[2,1-f][1,2,4]triazine
• CS-0055249
• DTXSID40469839
• DB-219662
• 6-benzyloxy-4-chloro-5-methyl-pyrrolo[2,1-f][1,2,4]triazine
• AKOS015949417

• MDL： MFCD11869899
• Inchi： 1S/C14H12ClN3O/c1-10-12(19-8-11-5-3-2-4-6-11)7-18-13(10)14(15)16-9-17-18/h2-7,9H,8H2,1H3
• InChI Key： JNAABNDXDSYVGA-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C)C(=CN2N=CN=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 273.0668897g/mol
• Monoisotopic Mass: 273.0668897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 39.4Ų

6-(benzyloxy)-4-chloro-5-methylpyrrolo[2,1-f][1,2,4]triazine Security Information

• Storage Condition：(BD334920)